Cas no 51111-28-5 ( )

  structure
  structure
Product Name: 
CAS No:51111-28-5
MF:C12H20O4
MW:228.284804344177
CID:934745
PubChem ID:293129
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (4,4-dimethyl-cyclohexylidene)-di-acetic acid; 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid; NSC159449; CTK4J3651; AR-1D0109; 3,3-(4',4'-Dimethylpentamethylen)glutarsaeure; AC1L6JIC; (4,4-Dimethyl-cyclohexyliden)-di-essigsaeure; AC1Q5VGO; AG-J-31474;
    • DTXSID70303631
    • 51111-28-5
    • NSC159449
    • NSC-159449
    • 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid
    •  
    • Inchi: 1S/C12H20O4/c1-11(2)3-5-12(6-4-11,7-9(13)14)8-10(15)16/h3-8H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: AYBICQCXGRPBLK-UHFFFAOYSA-N
    • SMILES: OC(CC1(CC(=O)O)CCC(C)(C)CC1)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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